2,3-Dihydroxybutanedioate;hydron

• CAS No.: 526-83-0
• Product Name: 2,3-Dihydroxybutanedioate;hydron
• Molecular Formula: C4H6O6; COOH(CHOH)2COOH; H2C4H4O6; C4H6O6
• Molecular Weight: 150.09 g/mol
• IUPAC Name: 2,3-dihydroxybutanedioate;hydron
• Standard InChI: InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)
• Standard InChIKey: FEWJPZIEWOKRBE-UHFFFAOYSA-N
• SMILES: [H+].[H+].C(C(C(=O)[O-])O)(C(=O)[O-])O
• Canonical SMILES: [H+].[H+].C(C(C(=O)[O-])O)(C(=O)[O-])O
• Colorform: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; SLIGHTLY OPAQUE CRYSTALS
• Density: 1.984 @ 18 °C; Relative density (water = 1): 1.79
• Flash Point: 210 °C o.c.
• Melting Point: 173.625 °C; 206 °C
• Physical Description: WHITE CRYSTALLINE POWDER.; colourless or translucent crystals, or a white, fine to granular crystaline powder which is odourless with an acid taste
• Description: Tartaric Acid is a white crystalline dicarboxylic acid found in many plants, particularly tamarinds and grapes. Tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration. Carbon dioxide extends the stomach and provides a negative contrast medium during double contrast radiography. In high doses, this agent acts as a muscle toxin by inhibiting the production of malic acid, which could cause paralysis and maybe death.; DL-Tartaric acid, also known as (R, R)-tartrate or L-tartarate, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. DL-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Tartaric acid can be converted into fertaric acid.; 2,3-dihydroxybutanedioic acid is a tetraric acid that is butanedioic acid substituted by hydroxy groups at positions 2 and 3. It has a role as a human xenobiotic metabolite and a plant metabolite. It is a conjugate acid of a 3-carboxy-2,3-dihydroxypropanoate.
• Solubility: 1 G DISSOLVES IN 162 ML WATER, IN 16 ML BOILING WATER, IN 8820 ML ALCOHOL; READILY SOL IN DILUTED MINERAL ACIDS; SOL IN SOLN OF ALKALIES OR BORAX; IN WATER APPROX 0.4% @ 10 °C TO 6% @ 100 °C; Solubility in water, g/100ml at 20 °C: 20.6; soluble in water and alcohol; 1 gm in 0.8 ml water; 1 g in 3 ml 95% alcohol (in ethanol)
• Synonyms: (R*,R*)-(+-)-2,3-dihydroxybutanedioic acid, monoammonium monosodium salt; aluminum tartrate; ammonium tartrate; calcium tartrate; calcium tartrate tetrahydrate; Mn(III) tartrate; potassium tartrate; seignette salt; sodium ammonium tartrate; sodium potassium tartrate; sodium tartrate; stannous tartrate; tartaric acid; tartaric acid, ((R*,R*)-(+-))-isomer; tartaric acid, (R*,S*)-isomer; tartaric acid, (R-(R*,R*))-isomer; tartaric acid, (S-(R*,R*))-isomer; tartaric acid, ammonium sodium salt, (1:1:1) salt, (R*,R*)-(+-)-isomer; tartaric acid, calcium salt, (R-R*,R*)-isomer; tartaric acid, monoammonium salt, (R-(R*,R*))-isomer; tartrate
• PubChem Compound: 21583978
• Last Modified: Dec 23 2021